Cas no 61898-58-6 (3-Methyladipic acid)

• Product Name: 3-Methyladipic acid
• CAS No: 61898-58-6
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 2717980
• PubChem ID: 12292
• Update Time: 2025-04-21

3-Methyladipic acid Chemical and Physical Properties

Names and Identifiers

• EINECS 210-816-0
• 81177-02-8
• FM03125
• s6169
• D91380
• Hexanedioic acid, 3-methyl-
• Hexanedioic acid,3-methyl-
• NSC-22069
• AKOS017343089
• SY049068
• 3-methyl-hexanedioic acid
• 3-METHYLHEXANEDIOICACID
• DTXSID40863090
• 3-methyl adipic acid
• NSC22069
• DB-086691
• AKOS000119442
• SCHEMBL20804
• 3-METHYLHEXANEDIOIC ACID
• 3-methyl-adipic acid
• Q27136984
• 3-Methyladipic acid, 99%
• 3058-01-3
• beta-Methyl-adipic acid
• M0719
• Z104477714
• GEO-01740
• 61898-58-6
• PD101961
• (+)-3-Methyladipic acid
• NS00014727
• CS-0059490
• HY-113277
• MFCD00002804
• EN300-20312
• 3-METHYLADIPIC ACID
• LMFA01170095
• InChI=1/C7H12O4/c1-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11
• NSC 22069
• CHEBI:68503
• SB46018
• EINECS 221-293-3
• 3-Methyladipic acid

• Inchi： 1S/C7H12O4/c1-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： SYEOWUNSTUDKGM-UHFFFAOYSA-N
• SMILES： OC(CC(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 160.07355886Da
• Monoisotopic Mass: 160.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids